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Compound of Interest

Compound Name:
6-(2-Hydroxyethyl)-1-naphthoic

acid

Cat. No.: B1456592 Get Quote

Researchers, scientists, and drug development professionals often encounter novel

compounds with limited available data. This guide provides a comparative framework for

evaluating such molecules, using 6-hydroxy-1-naphthoic acid and 1-naphthoic acid as

illustrative examples. While data for the specific compound 6-(2-Hydroxyethyl)-1-naphthoic
acid is not readily available in the public domain, this analysis of its close analogs offers

valuable insights into the potential influence of substituents on the physicochemical and

biological properties of the naphthoic acid scaffold.

This comparison focuses on the structural parent, 1-naphthoic acid, and its hydroxylated

counterpart, 6-hydroxy-1-naphthoic acid, to highlight the impact of a hydroxyl group on the

molecule's characteristics.

Physicochemical and Spectroscopic Properties
A summary of the key physicochemical and spectroscopic data for 6-hydroxy-1-naphthoic acid

and 1-naphthoic acid is presented below. These experimental values are crucial for compound

identification, purity assessment, and predicting behavior in various experimental settings.
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Property
6-Hydroxy-1-naphthoic
Acid

1-Naphthoic Acid

CAS Number 2437-17-4 86-55-5

Molecular Formula C₁₁H₈O₃ C₁₁H₈O₂

Molecular Weight 188.18 g/mol [1] 172.18 g/mol [2]

Melting Point 210 °C[3] 160.5-162 °C[4]

Boiling Point 445.7 °C at 760 mmHg[3] 300 °C[4]

Solubility
Soluble in polar solvents like

water and alcohols.[5]

Slightly soluble in hot water;

freely soluble in hot alcohol

and ether.[6][7][8]

Spectroscopic Data ¹H NMR spectrum available.[9]

UV max (ethanol): 293 nm[4],

IR and ¹H NMR spectra

available.[10][11][12]

Biological Activity and Potential Applications
Naphthoic acid derivatives have shown promise in various therapeutic areas. The introduction

of a hydroxyl group can significantly modulate the biological activity of the parent compound.

Biological Aspect
6-Hydroxy-1-naphthoic
Acid

1-Naphthoic Acid

Reported Activity

Has been shown to inhibit

growth factor receptors and

induce apoptosis in tumor

cells.[5]

Exhibits antimicrobial

properties and has potential

applications in cancer therapy.

Different isomers show varying

developmental toxicity.[13]

Potential Applications Anticancer agent.
Antimicrobial agent, anticancer

agent.
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Computational studies provide valuable theoretical insights into the electronic properties and

reactivity of molecules. This data can aid in understanding structure-activity relationships and in

the design of new derivatives with enhanced properties.

Theoretical Parameter
1-Naphthoic Acid (ortho-substituted
derivatives study)[14]

HOMO -1.46E+02 Kcal/mol

LUMO -4.8E+01 Kcal/mol

Dipole Moment 5.2561 Debye

Note: The computational data for 1-naphthoic acid is taken from a study on ortho-substituted

derivatives and represents the parent compound in that series.

Experimental Protocols
Detailed experimental protocols are essential for the replication and validation of research

findings. Below is a generalized workflow for the synthesis and evaluation of naphthoic acid

derivatives.

Synthesis of 1-Naphthoic Acid Derivatives
A common method for the synthesis of 1-naphthoic acid is through the carboxylation of a

Grignard reagent generated from 1-bromonaphthalene.[15]

1-Bromonaphthalene Grignard Reagent Formation
(Mg, dry ether)

Carboxylation
(CO2) 1-Naphthoic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-naphthoic acid.

In Vitro Anti-Inflammatory Activity Assay
The anti-inflammatory potential of naphthoic acid derivatives can be assessed by measuring

their ability to inhibit the production of pro-inflammatory mediators in cell-based assays. A
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representative signaling pathway often implicated in inflammation is the NF-κB pathway.
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Caption: Hypothetical anti-inflammatory signaling pathway modulated by naphthoic acid

derivatives.

Conclusion
This comparative guide illustrates how experimental and theoretical data for known analogs

can provide a valuable starting point for the evaluation of a novel compound like 6-(2-
Hydroxyethyl)-1-naphthoic acid. The presence of the hydroxyl group in 6-hydroxy-1-

naphthoic acid, when compared to 1-naphthoic acid, leads to a higher melting point and

increased polarity, which is expected to influence its biological interactions. Further

experimental investigation into the bioactivity of 6-(2-Hydroxyethyl)-1-naphthoic acid is

warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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